1-(2,2-dimethylpropanoyl)-N,N-dimethyl-5-indolinesulfonamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N,N-dimethyl-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-15(2,3)14(18)17-9-8-11-10-12(6-7-13(11)17)21(19,20)16(4)5/h6-7,10H,8-9H2,1-5H3
• InChI Key: OKUVQHVAFYHYGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC2=C1C=CC(=C2)S(=O)(=O)N(C)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

The compound “1-(2,2-dimethylpropanoyl)-N,N-dimethyl-5-indolinesulfonamide” is a complex organic molecule. It seems to contain an indoline group (a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring), a sulfonamide group (a functional group that consists of a sulfur atom, two oxygen atoms, and a nitrogen atom), and a 2,2-dimethylpropanoyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate indoline and 2,2-dimethylpropanoyl precursors. The exact synthetic route would depend on the specific reactions used to introduce the sulfonamide and N,N-dimethyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide compounds are used as antibiotics, where they inhibit the growth of bacteria by interfering with the synthesis of folic acid.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could be vast and would depend on its potential applications. It could be studied for its potential uses in medicine, materials science, or other fields. Further studies would also be needed to fully understand its properties and reactivity.